Cas no 75605-59-3 (Acridinium,1-amino-10-methyl-, chloride (1:1))

Acridinium,1-amino-10-methyl-, chloride (1:1) structure
75605-59-3 structure
Product Name:Acridinium,1-amino-10-methyl-, chloride (1:1)
CAS No:75605-59-3
MF:C14H13ClN2
MW:244.719422101974
CID:568639
PubChem ID:53284
Update Time:2025-04-19

Acridinium,1-amino-10-methyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Acridinium,1-amino-10-methyl-, chloride (1:1)
    • 10-methylacridin-10-ium-1-amine,chloride
    • 1-AMINO-10-METHYLACRIDINIUMCHLORIDE
    • 1-Amino-10-methylacridinium chloride
    • SCHEMBL10713131
    • ACRIDINIUM, 1-AMINO-10-METHYL-, CHLORIDE
    • CHEMBL171171
    • 1-Amino-10-methylacridinuim chloride
    • CCRIS 2112
    • 75605-59-3
    • Inchi: 1S/C14H12N2.ClH/c1-16-13-7-3-2-5-10(13)9-11-12(15)6-4-8-14(11)16;/h2-9,15H,1H3;1H
    • InChI Key: ILNXSUDQAPWFJR-UHFFFAOYSA-N
    • SMILES: [Cl-].[N+]1(C)C2C=CC=CC=2C=C2C(=CC=CC=12)N

Computed Properties

  • Exact Mass: 230.9751
  • Monoisotopic Mass: 244.076726
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 253
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.9
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • PSA: 26.18
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